
Unraveling AB21 (Oxalate): A Tale of Two
Molecules

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AB21 (oxalate)

Cat. No.: B15137815 Get Quote

The query "AB21 (oxalate)" unveils two distinct scientific narratives: one of a synthetic

chemical compound investigated for its neurological activity, and the other of a probiotic

formulation aimed at gut health. Due to this ambiguity, this guide presents the available

technical information on both subjects, highlighting the current gaps in publicly accessible data,

particularly concerning their detailed discovery and development histories.

Part 1: AB21 Oxalate - The S1R Antagonist
AB21 oxalate is identified in chemical and pharmacological literature as a potent and selective

antagonist for the Sigma-1 Receptor (S1R). S1R is a protein that has been implicated in a

variety of neurological functions and diseases, making it a target for drug development.

Quantitative Data: Receptor Binding Affinity
The primary quantitative data available for AB21 oxalate pertains to its binding affinity for

Sigma receptors, which is a measure of how strongly it interacts with its target. This is typically

expressed as the inhibition constant (Ki), with a lower value indicating a stronger binding

affinity.
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Compound Target Receptor Ki (nM)

AB21 oxalate S1R 13

S2R 102

Table 1: Binding affinities of

AB21 oxalate for Sigma-1 and

Sigma-2 receptors.[1][2]

Preclinical Investigations
Limited preclinical data suggests that AB21 oxalate has been evaluated in animal models of

pain.

Experimental Protocol: Capsaicin-Induced Mechanical Hypersensitivity in Mice

Objective: To assess the ability of AB21 oxalate to reverse pain-like behavior (mechanical

hypersensitivity) induced by capsaicin.

Animal Model: Mice.[1]

Methodology:

Mechanical hypersensitivity was induced by an injection of capsaicin.

AB21 oxalate was administered via subcutaneous (s.c.) injection at a dose of 20 mg/kg,

30 minutes prior to the capsaicin injection.[1]

The response to mechanical stimuli was measured to determine the extent of

hypersensitivity.

Results: Administration of AB21 oxalate at the specified dose resulted in a complete reversal

of the mechanical hypersensitivity reaction.[1] It was noted to be more potent than another

S1R antagonist, BD-1063, which required a higher dose (40 mg/kg) to achieve a similar

effect.[1]

Logical Relationship of the Preclinical Pain Model
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Caption: Workflow of the in vivo experiment assessing AB21 oxalate's effect on capsaicin-

induced pain.

A more detailed discovery and development history, including the initial synthesis, screening

process, and further preclinical and clinical studies for AB21 oxalate as an S1R antagonist, is

not available in the public domain based on the initial searches.

Part 2: AB21 - The Probiotic Formulation
The term "AB21" also refers to a probiotic supplement, marketed as Probio7 Professionals

AB21.[3] This product is described as a premium vegan probiotic supplement containing 2

billion clinically researched bacterial cultures per capsule, along with Vitamin D3, designed to

support the gut-lung axis and enhance immune health.[3]

While the brand name is "AB21," the connection to "oxalate" in this context likely pertains to the

broader field of research into using probiotics to degrade oxalate in the gut. High levels of

oxalate in the urine (hyperoxaluria) are a significant risk factor for the formation of calcium

oxalate kidney stones.[4][5]

The Role of Probiotics in Oxalate Metabolism
The scientific rationale for using probiotics to manage hyperoxaluria is based on the ability of

certain gut bacteria to break down oxalate, thereby reducing its absorption into the bloodstream

and subsequent excretion in the urine.
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Signaling Pathway: Gut-Kidney Axis in Oxalate Homeostasis
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Caption: Simplified pathway of oxalate metabolism and the role of probiotics.
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Clinical Development of Oxalate-Degrading Probiotics
Numerous clinical trials have investigated the potential of various probiotic strains to reduce

urinary oxalate excretion. For instance, studies have explored the use of Oxalobacter

formigenes and various lactic acid bacteria for this purpose.[6][7][8] These trials often involve

placebo-controlled designs where patients are given probiotic formulations, and changes in

their 24-hour urinary oxalate levels are measured.[8]

However, specific clinical trial data, including detailed experimental protocols and quantitative

results for the "AB21" branded probiotic formulation concerning oxalate degradation, are not

available in the provided search results. The manufacturer, AB-BIOTICS, is noted to focus on

clinically validated probiotic strains, but the specific strains in the AB21 product and their

oxalate-degrading capabilities are not detailed.[9]

Conclusion
The available information on "AB21 (oxalate)" is fragmented and points to two separate areas

of scientific inquiry. For AB21 oxalate, the S1R antagonist, there is initial pharmacological data

but a lack of a comprehensive development history. For the AB21 probiotic, the connection to

oxalate is inferred from the broader context of probiotic research for kidney stone prevention,

rather than specific data on the product itself. A more detailed technical guide would require

clarification of the specific subject of interest and access to more in-depth, and potentially

proprietary, research and development data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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